Cas no 72039-20-4 (3(2H)-Pyridazinone,4-(ethylthio)-5-mercapto-2-methyl-)

• Product Name: 3(2H)-Pyridazinone,4-(ethylthio)-5-mercapto-2-methyl-
• CAS No: 72039-20-4
• MF: C₇H₁₀N₂OS₂
• MW: 202.297098636627
• CID: 574313
• PubChem ID: 333476
• Update Time: 2025-04-19

3(2H)-Pyridazinone,4-(ethylthio)-5-mercapto-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Pyridazinone,4-(ethylthio)-5-mercapto-2-methyl-
• 4-ethylsulfanyl-2-methyl-5-sulfanylpyridazin-3-one
• 4-(Ethylthio)-5-mercapto-2-methyl-3(2H)-pyridazinone
• AC1L7DDT
• AG-G-83044
• CTK5D5409
• NSC334655
• NSC-334655
• 4-ethylsulfanyl-2-methyl-5-sulfanyl-pyridazin-3-one
• 4-(Ethylthio)-5-mercapto-2-methylpyridazin-3(2H)-one
• 72039-20-4
• DTXSID10222352
• 3(2H)-PYRIDAZINONE, 4-(ETHYLTHIO)-5-MERCAPTO-2-METHYL-
• UB21WYI9LE
• UNII-UB21WYI9LE
• NSC 334655

• Inchi： 1S/C7H10N2OS2/c1-3-12-6-5(11)4-8-9(2)7(6)10/h4,11H,3H2,1-2H3
• InChI Key： BAFJJQOVSYLDOO-UHFFFAOYSA-N
• SMILES： S(CC)C1=C(C=NN(C)C1=O)S

Computed Properties

• Exact Mass: 202.0236
• Monoisotopic Mass: 202.023
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 59Ų

Experimental Properties

• Density: 1.34
• Boiling Point: 271.7°C at 760 mmHg
• Flash Point: 118.1°C
• Refractive Index: 1.647
• PSA: 32.67
• LogP: 1.18100